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Compound of Interest

Compound Name: 4-Isopropylanisole

Cat. No.: B1583350

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 4-isopropylanisole, a versatile
aromatic compound, and its applications in fragrance formulation. This document details its
olfactory profile, functional benefits, and provides protocols for its evaluation in fragrance
compositions.

Introduction to 4-Isopropylanisole

4-Isopropylanisole (CAS 4132-48-3), also known as p-isopropylphenyl methyl ether or 4-
methoxycumene, is an aromatic ether recognized for its pleasant and distinctive scent.[1][2][3]
Its chemical structure features a methoxy group and an isopropyl group attached to a benzene
ring at the para position.[3] This compound is a colorless liquid with a sweet, fruity, and
somewhat anisic odor profile, making it a valuable ingredient in the perfumer's palette.[2] Its
aromatic properties are utilized in a variety of products, including perfumes and cosmetics, to
impart a unique and pleasing fragrance.[1][2] The scent is perceived through the interaction of
4-isopropylanisole with olfactory receptors in the nose.[1][2]

Olfactory Profile and Applications

4-l1sopropylanisole possesses a multifaceted scent profile characterized by the following
notes:

e Primary Notes: Sweet, fruity, and anisic.[2]
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o Subtle Nuances: Depending on the composition, it can also exhibit herbal and spicy

undertones.

Due to its unique olfactory characteristics, 4-isopropylanisole is a versatile ingredient suitable

for a range of fragrance applications:

e Fine Fragrances: It can be used to add a modern, sweet, and slightly spicy character to
floral, oriental, and fougére compositions.

e Personal Care Products: In products such as lotions, creams, and soaps, it provides a clean

and pleasant aroma.

e Household Products: Its fresh and appealing scent makes it suitable for air fresheners and

cleaning products.

Quantitative Data Summary

While specific quantitative data for 4-isopropylanisole, such as typical use levels, odor
threshold, and substantivity, are not widely available in public literature, a comparative
summary with the structurally similar and well-documented fragrance ingredient, anethole, is

provided below for context.
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Property 4-lsopropylanisole  Anethole Source
Molecular Formula C10H140 C10H120 [3114]
Molecular Weight 150.22 g/mol 148.20 g/mol [3114]
Odor Profile Sweet, fruity, anisic Sweet, anise, licorice, [2][5]

warm, herbaceous

Typical Use Level

Data not publicly
available

0.1% - 8.0% in

perfume compounds

[5]

Data not publicly

Data not publicly

Odor Threshold ] available in searched
available
results
o Data not publicly Odor life on a smelling
Substantivity ] ] [5]
available strip: 25 hours
Flash Point 83 °C (181.4 °F) 91 °C (195.8 °F) [1][6]
Boiling Point 212-213°C 236 °C [71[8]

Vapor Pressure

0.388 mmHg @ 25 °C
(est)

0.0687 mmHg @ 25
°C

[1](7]

Experimental Protocols

The following protocols are designed for the comprehensive evaluation of fragrance
formulations containing 4-isopropylanisole.

Sensory Evaluation Protocol: Triangle Test

Objective: To determine if a perceptible difference exists between a standard fragrance
formulation and one containing 4-isopropylanisole.

Materials:
» Standard fragrance formulation (control).

o Test fragrance formulation (with 4-isopropylanisole).
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Glass smelling strips or blotters.

Odor-free evaluation booths.

Panel of at least 15 trained sensory assessors.

Data collection forms.

Procedure:

o Sample Preparation: Dip smelling strips into the control and test fragrances to a depth of 1
cm for 2 seconds. Allow the solvent to evaporate for 30 seconds.

o Triangle Test Setup: Present each panelist with three coded samples, two of which are
identical and one is different (the "odd" sample). The order of presentation should be
randomized for each panelist.

o Evaluation: Instruct panelists to sniff each sample from left to right and identify the odd
sample.

o Data Analysis: Record the number of correct judgments. The result is considered statistically
significant if the number of correct identifications meets or exceeds the value in a statistical
table for the triangle test at a given p-value (e.g., p < 0.05).

Stability Testing Protocol

Objective: To assess the physical and chemical stability of a fragrance formulation containing 4-
isopropylanisole over time and under various conditions.

Materials:

Test fragrance formulation in its final packaging.

Control sample (unfragranced base or fragrance without 4-isopropylanisole).

Temperature and humidity-controlled stability chambers.

UV light cabinet.
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e GC-MS for chemical analysis.
¢ Viscometer, pH meter, and colorimeter for physical analysis.
Procedure:

o Sample Storage: Store samples under the following conditions:

[e]

Accelerated Stability: 40°C + 2°C / 75% RH + 5% RH for 3 months.

o

Real-Time Stability: 25°C £ 2°C / 60% RH = 5% RH for a duration determined by the
desired shelf life.

o

Light Stability: Exposure to controlled UV and visible light.

[¢]

Freeze-Thaw Cycling: Typically 3 cycles of -10°C to 25°C.

o Evaluation Intervals: Assess the samples at predetermined time points (e.qg., initial, 1 month,
2 months, 3 months for accelerated testing).

o Physical Evaluation:
o Appearance: Visually inspect for changes in color, clarity, and phase separation.
o Odor: A trained sensory panel evaluates the fragrance profile for any changes.
o Viscosity and pH: Measure using a viscometer and pH meter.
o Chemical Evaluation (GC-MS Analysis):
o Sample Preparation: Dilute the fragrance sample in a suitable solvent (e.g., ethanol).
o GC-MS Parameters:
= Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

» |njector Temperature: 250°C.
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= Oven Program: Start at a low temperature (e.g., 50°C), then ramp up to a higher
temperature (e.g., 280°C) to elute all components.

» Carrier Gas: Helium at a constant flow rate.

» MS Detector: Operate in full scan mode to identify any degradation products and in
Selected lon Monitoring (SIM) mode for accurate quantification of 4-isopropylanisole.

o Data Analysis: Compare the chromatograms of the aged samples to the initial sample to
identify any new peaks (degradation products) or a decrease in the peak area of 4-
isopropylanisole.

Performance Testing Protocol: Substantivity on Fabric

Objective: To measure the longevity and intensity of 4-isopropylanisole on fabric over time.

Materials:

Test fragrance formulation.

Standard cotton swatches.

Headspace-Gas Chromatography-Mass Spectrometry (HS-GC-MS).

Trained sensory panel.

Procedure:

o Sample Application: Apply a standardized amount of the fragrance formulation to the cotton
swatches.

e Aging: Age the swatches in a controlled environment (e.g., 25°C, 60% RH) for various time
intervals (e.g., 0, 2, 4, 8, 24 hours).

e Sensory Evaluation:

o At each time point, have a trained sensory panel evaluate the odor intensity of the
swatches on a labeled magnitude scale (e.g., 0 = no odor, 10 = extremely strong odor).
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e Instrumental Analysis (HS-GC-MS):
o At each time point, place a fabric swatch in a headspace vial.

o Equilibrate the vial at a set temperature (e.g., 60°C) for a specific time to allow volatile

compounds to partition into the headspace.

o Analyze the headspace using GC-MS to quantify the amount of 4-isopropylanisole

remaining on the fabric.

o Data Analysis: Plot both the sensory intensity scores and the instrumental concentration data
against time to create a substantivity profile for 4-isopropylanisole in the given formulation.

Mandatory Visualizations
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Caption: Workflow for incorporating 4-isopropylanisole into a fragrance formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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